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Compound of Interest

Compound Name: CEP-28122

Cat. No.: B10764593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CEP-28122 is a potent and selective, orally bioavailable inhibitor of Anaplastic Lymphoma

Kinase (ALK).[1][2][3] It is a diaminopyrimidine derivative that has demonstrated antitumor

activity in preclinical models of ALK-positive human cancers.[1][4] The compound is frequently

supplied as a mesylate salt to enhance its solubility and stability.[3] This document provides a

detailed protocol for the preparation of a CEP-28122 stock solution in Dimethyl Sulfoxide

(DMSO), along with essential data for its use in research applications.

Quantitative Data Summary
For accurate and reproducible experimental results, it is crucial to use precise measurements

and understand the chemical properties of CEP-28122. The following tables summarize the key

quantitative data for both CEP-28122 (free base) and its commonly used mesylate salt.

Table 1: Chemical and Physical Properties of CEP-28122
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Property CEP-28122 (Free Base) CEP-28122 (Mesylate Salt)

Molecular Formula C₂₈H₃₅ClN₆O₃ C₂₉H₃₉ClN₆O₆S

Molecular Weight 539.07 g/mol [1][4] 635.17 g/mol [2][3]

Appearance Solid Solid

Primary Target
Anaplastic Lymphoma Kinase

(ALK)

Anaplastic Lymphoma Kinase

(ALK)

IC₅₀ (for ALK) 1.9 nM[1][3] 1.9 nM[1][3]

Table 2: Solubility and Storage Recommendations

Parameter Recommendation

Recommended Solvent Dimethyl Sulfoxide (DMSO)

Storage of Solid Compound Store at -20°C for up to 3 years.

Storage of Stock Solution in DMSO

Aliquot and store at -20°C for up to 1 month or

at -80°C for up to 6 months. Avoid repeated

freeze-thaw cycles.

Experimental Protocol: Preparation of a 10 mM CEP-
28122 Stock Solution in DMSO
This protocol outlines the step-by-step procedure for preparing a 10 mM stock solution of CEP-
28122 (mesylate salt) in DMSO.

Materials:

CEP-28122 (mesylate salt) powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile tips

Procedure:

Determine the Required Mass: Calculate the mass of CEP-28122 (mesylate salt) needed to

prepare the desired volume of a 10 mM stock solution using the following formula:

Mass (mg) = Desired Volume (mL) × 10 mM × 635.17 ( g/mol ) / 1000

Example for 1 mL of 10 mM stock solution:

Mass (mg) = 1 mL × 10 mmol/L × 635.17 g/mol / 1000 = 6.35 mg

Weigh the Compound: Carefully weigh the calculated mass of CEP-28122 (mesylate salt)

powder using a calibrated analytical balance. Transfer the powder to a sterile amber

microcentrifuge tube.

Add DMSO: Add the desired volume of anhydrous DMSO to the tube containing the CEP-
28122 powder.

Dissolve the Compound: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the

compound is completely dissolved. Gentle warming (e.g., in a 37°C water bath) can be used

to aid dissolution if necessary. Visually inspect the solution to ensure there are no

undissolved particles.

Aliquot and Store: To avoid repeated freeze-thaw cycles, which can degrade the compound,

aliquot the stock solution into smaller, single-use volumes in sterile amber microcentrifuge

tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).

Workflow for Preparing CEP-28122 Stock Solution
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Workflow for Preparing CEP-28122 Stock Solution
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Caption: A flowchart illustrating the key steps for preparing a CEP-28122 stock solution in

DMSO.

Mechanism of Action and Signaling Pathway
CEP-28122 functions as a potent inhibitor of ALK tyrosine kinase activity. In many cancers, ALK

is constitutively activated through mutations or chromosomal translocations, leading to the

activation of downstream signaling pathways that promote cell proliferation and survival. CEP-
28122 treatment has been shown to suppress the phosphorylation of downstream effectors of

ALK, including STAT3, Akt, and ERK1/2.[1]
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Click to download full resolution via product page

Caption: Diagram of the ALK signaling pathway and its inhibition by CEP-28122.

Application in Cell-Based Assays
When using the CEP-28122 stock solution for in vitro experiments, it is important to dilute it to

the desired final concentration in the cell culture medium. To minimize solvent-induced toxicity,

the final concentration of DMSO in the cell culture should typically be kept below 0.5%. A

vehicle control (cell culture medium with the same final concentration of DMSO) should always

be included in the experimental design. Treatment of ALK-positive cancer cell lines, such as

Karpas-299 and Sup-M2, with CEP-28122 has been shown to result in concentration-

dependent growth inhibition.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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